Cas no 33746-71-3 (2,5,7-Octatrien-4-one, 2,6-dimethyl-, (Z)-)

• Product Name: 2,5,7-Octatrien-4-one, 2,6-dimethyl-, (Z)-
• CAS No: 33746-71-3
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• CID: 292697
• PubChem ID: 6428432
• Update Time: 2025-04-19

2,5,7-Octatrien-4-one, 2,6-dimethyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Octatrien-4-one, 2,6-dimethyl-, (Z)-
• (Z)-Ocimenone
• (Z)-Ocimenone (cis-ocimenone)
• (Z)-Ocymenone (tagetenone)
• (Z)-Tagetenone
• cis-Ocimenone
• cis-Tagetenone
• Ocimenone Z
• SCHEMBL2133992
• Q67880201
• DTXSID001317682
• (z)-2,6-dimethylocta-2,5,7-trien-4-one
• XUINKEIPBTYUJP-CLFYSBASSA-N
• 33746-71-3

• Inchi： 1S/C10H14O/c1-5-9(4)7-10(11)6-8(2)3/h5-7H,1H2,2-4H3/b9-7-
• InChI Key： XUINKEIPBTYUJP-CLFYSBASSA-N
• SMILES： O=C(/C=C(\C=C)/C)/C=C(\C)/C

Computed Properties

• Exact Mass: 150.10452
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids